Cas no 773134-49-9 (Methyl 7-methyl-1H-indole-3-carboxylate)

Methyl 7-methyl-1H-indole-3-carboxylate Properties

Names and Identifiers

• Methyl 7-methyl-1H-indole-3-carboxylate
• 1H-Indole-3-carboxylicacid, 7-methyl-, methyl ester
• 7-methyl-1H-Indole-3-carboxylic acid methyl ester
• 7-methyl-1h-indole-3-carbpxylic acid methyl ester
• 7-methyl-3-methyl indole
• AK-72784
• ANW-44925
• BR-72784
• CTK8B4409
• KB-78759
• MolPort-008-146-067
• SureCN2036909
• HLZWIKXFFYPHRV-UHFFFAOYSA-N
• Methyl 7-Methylindole-3-carboxylate
• FCH850842
• 2082AC
• SY014593
• AX8110823
• ST24031176
• SCHEMBL2036909
• AKOS006292213
• DTXSID90673222
• CHEMBL4852316
• A865290
• MFCD06204262
• 773134-49-9
• DS-15249
• FT-0724508
• CS-0142075
• BDBM50577598
• DB-075286
• +Expand

• MDL： MFCD06204262
• InChIKey： HLZWIKXFFYPHRV-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO2/c1-7-4-3-5-8-9(11(13)14-2)6-12-10(7)8/h3-6,12H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])N([H])C2=C(C([H])([H])[H])C([H])=C([H])C([H])=C21)=O

Computed Properties

• Exact Mass: 189.079
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.079
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1

Experimental Properties

• Refractive Index: 1.624
• Boiling Point: 339.1℃/760mmHg
• Flash Point: 158.9℃
• Density: 1.212